2-(Cyclopropylmethoxy)-5-fluoropyridine-4-boronic acid

• IUPAC Name: [2-(cyclopropylmethoxy)-5-fluoropyridin-4-yl]boronic acid
• InChI: InChI=1S/C9H11BFNO3/c11-8-4-12-9(3-7(8)10(13)14)15-5-6-1-2-6/h3-4,6,13-14H,1-2,5H2
• InChI Key: JHFNFZHYOFUZGP-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=NC=C1F)OCC2CC2)(O)O
• Molecular Formula: C9H11BFNO3
• Molecular Weight: 211.00 g/mol

Description

The compound “2-(Cyclopropylmethoxy)-5-fluoropyridine-4-boronic acid” is a boronic acid derivative with a pyridine ring. Boronic acids are known for their ability to form stable covalent bonds with sugars, amino acids, and other biological molecules, making them useful in the field of bioconjugation. The presence of a fluorine atom and a cyclopropylmethoxy group may influence the compound’s reactivity and biological activity.

Molecular Structure Analysis

The molecular structure of this compound would likely show a pyridine ring attached to a boronic acid group at the 4-position, a fluorine atom at the 5-position, and a cyclopropylmethoxy group at the 2-position.

Chemical Reactions Analysis

Boronic acids are known to undergo a variety of chemical reactions, including condensation with amines or alcohols, oxidation, and reduction. The specific reactions that this compound would undergo could depend on various factors such as the reaction conditions and the other reactants present.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, boronic acids are typically solid at room temperature, and their solubility can vary depending on the other groups present in the molecule.

Scientific Research Applications

Cross-Coupling Reactions

"2-(Cyclopropylmethoxy)-5-fluoropyridine-4-boronic acid" plays a crucial role in cross-coupling reactions, which are foundational in the synthesis of complex organic molecules. Knapp et al. (2009) demonstrated a general solution for stabilizing unstable boronic acids, including 2-heterocyclic, vinyl, and cyclopropyl derivatives, through slow release from air-stable MIDA boronates. This approach enables efficient cross-coupling with aryl and heteroaryl chlorides, transforming unstable boronic acids into highly effective building blocks for organic synthesis (Knapp, Gillis, & Burke, 2009).

Catalysis in Amide Formation

Boronic acids are also instrumental in catalysis, particularly in the formation of amides from carboxylic acids and amines. Arnold et al. (2008) synthesized new derivatives of N,N-di-isopropylbenzylamine-2-boronic acid to act as catalysts for direct amide formation under ambient conditions, demonstrating the versatility and reactivity of boronic acid derivatives in organic synthesis (Arnold et al., 2008).

Nanostructure Assembly

In materials science, boronic acids facilitate the assembly of boron-based dendritic nanostructures. Christinat, Scopelliti, and Severin (2007) described a novel synthetic strategy for constructing boron-based macrocycles and dendrimers, showcasing the utility of boronic acids in developing advanced materials with potential applications in nanotechnology (Christinat, Scopelliti, & Severin, 2007).